Cas no 78103-84-1 (4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carbonitrile)

• Product Name: 4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carbonitrile
• CAS No: 78103-84-1
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• MDL: MFCD11537306
• CID: 569598
• PubChem ID: 174109
• Update Time: 2025-07-30

4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile,1,2,3,4-tetrahydro-4,4-dimethyl-
• 1,2,3,4-tetrahydro-4,4-dimethylnaphthalene-1-carbonitrile
• 4,4-dimethyl-2,3-dihydro-1H-naphthalene-1-carbonitrile
• 4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carbonitrile
• EN300-250442
• 1-Naphthalenecarbonitrile, 1,2,3,4-tetrahydro-4,4-dimethyl-
• KVCDGRBBCSUPPR-UHFFFAOYSA-N
• EINECS 278-837-8
• 78103-84-1
• 1,1-dimethyl-4-cyano-tetralin
• NS00059044
• SCHEMBL7947851
• DTXSID10888533
• CS-0242499

• MDL： MFCD11537306
• Inchi： 1S/C13H15N/c1-13(2)8-7-10(9-14)11-5-3-4-6-12(11)13/h3-6,10H,7-8H2,1-2H3
• InChI Key： KVCDGRBBCSUPPR-UHFFFAOYSA-N
• SMILES： N#CC1C2C=CC=CC=2C(C)(C)CC1

Computed Properties

• Exact Mass: 185.120449
• Monoisotopic Mass: 185.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.4

Experimental Properties

• Density: 1.02
• Boiling Point: 316.3°C at 760 mmHg
• Flash Point: 117.2°C
• Refractive Index: 1.543

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins